Cas no 2172355-50-7 (1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 2172355-50-7
• MF: C₂₈H₂₂N₂O₅
• MW: 466.484687328339
• CID: 5961898
• PubChem ID: 165564571
• Update Time: 2025-08-03

1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1550434
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid
• 2172355-50-7

• Inchi： 1S/C28H22N2O5/c31-26(30-15-13-18-16-19(27(32)33)11-12-25(18)30)10-5-14-29-28(34)35-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,11-12,16,24H,13-15,17H2,(H,29,34)(H,32,33)
• InChI Key： VENGWQKZBAXBAF-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N1C2C=CC(C(=O)O)=CC=2CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.15287181g/mol
• Monoisotopic Mass: 466.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid

Introduction to 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 2172355-50-7)

1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 2172355-50-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a fusion of advanced synthetic methodologies and biological activity modulation. Its unique chemical framework, incorporating a fluoren-9-yl methoxy carbonyl moiety and a but-2-ynoyl side chain, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular architecture of 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid exhibits a blend of structural features that are highly relevant to contemporary drug design strategies. The presence of the fluoren-9-yl methoxy carbonyl group not only contributes to the compound's lipophilicity but also serves as a scaffold for further derivatization, enabling the creation of analogs with tailored pharmacokinetic properties. This feature is particularly pertinent in the context of developing small-molecule inhibitors targeting enzymes involved in critical biological pathways.

Moreover, the but-2-ynoyl moiety introduces a reactive alkyne functionality, which can be exploited in various chemical transformations. Such transformations are essential for generating libraries of compounds for high-throughput screening (HTS) or for designing molecules with enhanced binding affinity to biological targets. The combination of these structural elements makes 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-5-carboxylic acid a versatile building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. The indole core in 1-[4-{(9H-fluoren)-9-methoxy carbonyl}amino]butyryloxy]-5-carboxylic acid, specifically at the 5-position, is known to modulate various pharmacological targets, including receptors and enzymes implicated in neurological disorders, inflammation, and cancer. The substitution pattern on the indole ring significantly influences its interactions with biological macromolecules, making it a critical parameter in drug design.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenyl methoxy carbonyl group is often employed in medicinal chemistry to enhance metabolic stability and improve oral bioavailability. This is particularly relevant for drugs that require prolonged circulation times or need to bypass first-pass metabolism. Additionally, the alkyne functionality can be utilized for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in constructing complex molecular architectures.

The synthesis of 1-[4-{(9H-fluoren)-9-methoxy carbonyl}amino]butyryloxy]-5-carboxylic acid exemplifies the latest advancements in synthetic organic chemistry. The use of palladium-catalyzed reactions and transition-metal-mediated transformations has enabled the efficient construction of its intricate framework. These methodologies not only streamline the synthetic process but also allow for greater control over regioselectivity and stereochemistry, which are crucial for achieving high enantiomeric purity.

Recent studies have highlighted the importance of structure-based drug design (SBDD) in optimizing lead compounds like 1-[4-{(9H-fluoren)-9-methoxy carbonyl}amino]butyryloxy]-5-carboxylic acid. By leveraging computational modeling techniques such as molecular dynamics simulations and docking studies, researchers can predict how this compound interacts with its intended biological target(s). Such insights are invaluable for refining its chemical properties and improving its therapeutic efficacy.

The pharmacological profile of 1-[4-{(9H-fluoren)-9-methoxy carbonyl}amino]butyryloxy]-5-carboxylic acid is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain kinases and transcription factors. These targets are implicated in various diseases, including cancer and inflammatory disorders. The ability to modulate such pathways opens up numerous possibilities for therapeutic intervention.

In conclusion,1-[4-{(9H-fluoren)-9-methoxy carbonyl}amino]butyryloxy]-5-carboxylic acid (CAS No. 2172355–50–7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.